7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride

• IUPAC Name: 7-fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• InChI: InChI=1S/C9H10FNO.ClH/c1-5-8(11)6-3-2-4-7(10)9(6)12-5;/h2-5,8H,11H2,1H3;1H
• InChI Key: ZFUJPMYYIJQGFH-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C2=C(O1)C(=CC=C2)F)N.Cl
• Molecular Formula: C9H11ClFNO
• Molecular Weight: 203.64 g/mol

Description

7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride, commonly referred to as 7-FMA hydrochloride, is a synthetic compound that has been used in scientific research for various applications. It is a derivative of the phenethylamine class of compounds and has been studied for its effects on the central nervous system (CNS). 7-FMA hydrochloride is known to interact with the serotonin and dopamine receptors in the brain, making it a potential therapeutic agent for a variety of neurological disorders.

Scientific Research Applications

Fluorescence Characteristics in Benzofurazan Compounds

7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride, as a benzofurazan compound, has been investigated for its fluorescence characteristics. Studies have shown that the substituent groups in the benzofurazan skeleton significantly affect the fluorescence intensity and wavelength characteristics. This property can be harnessed in developing new fluorogenic reagents for analytical purposes, such as amino acids analysis (Uchiyama et al., 1998).

Synthesis of Antibacterial Agents

Research indicates that derivatives of benzofurazan compounds, like 7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride, are significant in the synthesis of antibacterial agents. Specific attention has been given to synthesizing compounds that show enhanced antibacterial activity, potentially leading to new therapeutic options (Egawa et al., 1984).

Applications in Organic Synthesis

The compound's role in organic synthesis, particularly in synthesizing novel compounds like fluorinated benzofuro[2,3-b]pyridines and α-carbolines, is noteworthy. These synthesized compounds have potential applications in various scientific fields, including medicinal chemistry (Iaroshenko et al., 2009).

Synthesis of Antitumor Agents

Derivatives of 7-Fluoro-2-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride have been studied for their potential as antitumor agents. The structure-activity relationships of these derivatives have been explored, and some compounds show promising cytotoxic activity against tumor cell lines, highlighting the compound's significance in cancer research (Tsuzuki et al., 2004).

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets.

Mode of Action

Benzofuran derivatives have been shown to interact with their targets in a way that leads to various biological responses .

Biochemical Pathways

Given the broad range of biological activities exhibited by benzofuran compounds, it can be inferred that multiple biochemical pathways could be affected .

Result of Action

Benzofuran compounds have been shown to exhibit a range of biological activities, suggesting that they could have diverse molecular and cellular effects .